Cas no 1105201-13-5 (1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1105201-13-5
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 6030699
• PubChem ID: 44068134
• Update Time: 2025-06-07

1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine
• 2-[1-(2-methoxy-5-methylphenyl)sulfonylpiperidin-3-yl]-5-(phenoxymethyl)-1,3,4-oxadiazole
• SR-01000922767-1
• 1105201-13-5
• VU0645060-1
• SR-01000922767
• 2-(1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-3-yl)-5-(phenoxymethyl)-1,3,4-oxadiazole
• AKOS024510896
• F5491-0174

• Inchi： 1S/C22H25N3O5S/c1-16-10-11-19(28-2)20(13-16)31(26,27)25-12-6-7-17(14-25)22-24-23-21(30-22)15-29-18-8-4-3-5-9-18/h3-5,8-11,13,17H,6-7,12,14-15H2,1-2H3
• InChI Key： HYUYKBSGMKNPFJ-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=CC=C2)=NN=C1C1CCCN(S(C2=CC(C)=CC=C2OC)(=O)=O)C1

Computed Properties

• Exact Mass: 443.151
• Monoisotopic Mass: 443.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine

Research Brief on 1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine (CAS: 1105201-13-5)

The compound 1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine (CAS: 1105201-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which include a piperidine core linked to a 1,3,4-oxadiazole moiety and a methoxy-methylbenzenesulfonyl group. These structural elements contribute to its bioactivity, particularly in modulating specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases implicated in inflammatory diseases, with an IC50 value in the nanomolar range.

In terms of synthesis, researchers have optimized a multi-step route to produce 1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine with high yield and purity. Key steps include the condensation of 2-methoxy-5-methylbenzenesulfonyl chloride with a piperidine derivative, followed by cyclization to form the oxadiazole ring. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

Pharmacological evaluations have revealed that this compound targets the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. Preclinical studies in animal models of rheumatoid arthritis showed a significant reduction in joint inflammation and tissue damage, suggesting its potential as a novel anti-inflammatory agent. Furthermore, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, enhances its candidacy for further development.

Despite these promising results, challenges remain, such as optimizing the compound's selectivity to minimize off-target effects. Future research directions include structure-activity relationship (SAR) studies to refine its pharmacological properties and explore its efficacy in other disease models, such as cancer and neurodegenerative disorders. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-methoxy-5-methylbenzenesulfonyl)-3-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]piperidine represents a promising scaffold for drug development, with demonstrated efficacy in modulating key biological pathways. Continued research and development efforts are warranted to fully exploit its therapeutic potential and address existing limitations.